Cas no 832109-85-0 (2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-)

2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy- structure
832109-85-0 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
CAS No:832109-85-0
MF:C10H12O3
MW:180.200483322144
CID:676323
PubChem ID:22172258
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
    • 2-tert-butyl-3-hydroxycyclohexa-2,5-diene-1,4-dione
    • t-butylhydroxyquinone
    • SCHEMBL152956
    • DTXSID70623200
    • 832109-85-0
    • Inchi: 1S/C10H12O3/c1-10(2,3)8-6(11)4-5-7(12)9(8)13/h4-5,13H,1-3H3
    • InChI Key: FPPBCRLXUHYGHR-UHFFFAOYSA-N
    • SMILES: OC1C(C=CC(C=1C(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk